Cas no 2141137-38-2 (3-(oxolan-2-yl)oxane-3-carbaldehyde)

• Product Name: 3-(oxolan-2-yl)oxane-3-carbaldehyde
• CAS No: 2141137-38-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5985033
• PubChem ID: 165603724
• Update Time: 2025-09-26

3-(oxolan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)oxane-3-carbaldehyde
• EN300-1621661
• 2141137-38-2

• Inchi： 1S/C10H16O3/c11-7-10(4-2-5-12-8-10)9-3-1-6-13-9/h7,9H,1-6,8H2
• InChI Key： NPHBGKKFONWTNQ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(C=O)COCCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(oxolan-2-yl)oxane-3-carbaldehyde

3-(oxolan-2-yl)oxane-3-carbaldehyde (CAS No: 2141137-38-2)

3-(oxolan-2-yl)oxane-3-carbaldehyde, also known by its CAS number 2141137-38-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines an aldehyde group with a cyclic ether system. The presence of the oxolane ring (a five-membered cyclic ether) and the aldehyde functional group makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

The chemical structure of 3-(oxolan-2-yl)oxane-3-carbaldehyde consists of a central oxane ring (a six-membered cyclic ether) substituted with an oxolane group at the 3-position. This substitution creates a rigid and strained structure, which is often exploited in synthetic chemistry to facilitate specific reactivity patterns. The aldehyde group at the same position introduces electrophilic character, enabling participation in various condensation reactions, such as aldol reactions and other nucleophilic additions.

Recent studies have highlighted the potential of 3-(oxolan-2-yl)oxane-3-carbaldehyde in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the construction of complex natural product analogs, including those with potential anticancer and antimicrobial activities. Its ability to undergo selective functionalization has made it an attractive starting material for drug discovery programs.

In addition to its role in medicinal chemistry, 3-(oxolan-2-yl)oxane-3-carbaldehyde has found applications in materials science. The compound's unique electronic and structural properties make it suitable for use in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, making them ideal for high-performance applications.

The synthesis of 3-(oxolan-2-yl)oxane-3-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of appropriately substituted alcohols to introduce the aldehyde functionality while maintaining the integrity of the cyclic ether system. Researchers have also explored alternative methods, such as ring-opening reactions followed by re-cyclization, to access this compound with high efficiency.

The physical properties of 3-(oxolan-2-yl)oxane-3-carbaldehyde are well-documented, with a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents, such as dichloromethane and ethyl acetate, facilitates its use in solution-phase synthesis. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

In terms of safety considerations, while 3-(oxolan-2-yl)oxane-3-carbaldehyde is not classified as a hazardous substance under typical handling conditions, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or manipulation.

The growing interest in 3-(oxolan-2-yloxanecarbaldehyde) derivatives has led to increased research activity in recent years. Scientists are exploring new synthetic pathways to access this compound more efficiently and are investigating its potential applications in areas such as catalysis, sensors, and nanotechnology. These efforts are expected to further expand the utility of this compound across diverse industries.